3-Bromo-2-((1-(ethylsulfonyl)piperidin-4-yl)oxy)pyridine

• IUPAC Name: 3-bromo-2-(1-ethylsulfonylpiperidin-4-yl)oxypyridine
• InChI: InChI=1S/C12H17BrN2O3S/c1-2-19(16,17)15-8-5-10(6-9-15)18-12-11(13)4-3-7-14-12/h3-4,7,10H,2,5-6,8-9H2,1H3
• InChI Key: XDTWDWATCHPSLS-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)N1CCC(CC1)OC2=C(C=CC=N2)Br
• Molecular Formula: C12H17BrN2O3S
• Molecular Weight: 349.25 g/mol

Description

3-Bromo-2-((1-(ethylsulfonyl)piperidin-4-yl)oxy)pyridine is a chemical compound that has been synthesized and studied for its potential applications in scientific research. This compound is of interest due to its unique structure and potential for use in various fields of research, including medicinal chemistry, neuroscience, and drug discovery.

Mechanism of Action

The mechanism of action of 3-Bromo-2-((1-(ethylsulfonyl)piperidin-4-yl)oxy)pyridine is not fully understood. However, it is believed to act as a modulator of certain neurotransmitters and receptors in the brain. Specifically, this compound has been shown to modulate the activity of the dopamine transporter, which is involved in the regulation of dopamine levels in the brain.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-Bromo-2-((1-(ethylsulfonyl)piperidin-4-yl)oxy)pyridine are not well characterized. However, studies have shown that this compound can modulate the activity of certain neurotransmitters and receptors in the brain, which may have implications for the treatment of various diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 3-Bromo-2-((1-(ethylsulfonyl)piperidin-4-yl)oxy)pyridine in lab experiments is its unique structure, which may allow for the development of new drug candidates with improved pharmacological properties. One limitation of using this compound is that its mechanism of action is not fully understood, which may make it difficult to interpret the results of experiments.

Future Directions

There are several future directions for the study of 3-Bromo-2-((1-(ethylsulfonyl)piperidin-4-yl)oxy)pyridine. One direction is the development of new drug candidates based on the structure of this compound. Another direction is the study of the biochemical and physiological effects of this compound in various disease models. Additionally, future studies may focus on elucidating the mechanism of action of this compound and its potential for use as a tool for studying the function of certain neurotransmitters and receptors in the brain.

Synthesis Methods

The synthesis of 3-Bromo-2-((1-(ethylsulfonyl)piperidin-4-yl)oxy)pyridine involves several steps. The first step involves the reaction of 2-bromo-3-nitropyridine with sodium hydride in the presence of dimethylformamide (DMF). This reaction produces 2-bromo-3-(dimethylamino)pyridine, which is then reacted with ethylsulfonylpiperidine in the presence of potassium carbonate and acetonitrile. The final step involves the reaction of the resulting compound with sodium hydride and 1,2-dibromoethane to produce 3-Bromo-2-((1-(ethylsulfonyl)piperidin-4-yl)oxy)pyridine.

Scientific Research Applications

3-Bromo-2-((1-(ethylsulfonyl)piperidin-4-yl)oxy)pyridine has been studied for its potential applications in various fields of scientific research. In medicinal chemistry, this compound has been studied for its potential use as a drug candidate for the treatment of various diseases, including cancer and neurological disorders. In neuroscience, this compound has been studied for its potential use as a tool for studying the function of certain neurotransmitters and receptors in the brain. In drug discovery, this compound has been studied for its potential use as a scaffold for the development of new drug candidates.